Cas no 1436849-02-3 (5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone)

5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone structure
1436849-02-3 structure
Product Name:5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone
CAS No:1436849-02-3
MF:C7H8BrNO2
MW:218.047921180725
CID:2135838
Update Time:2023-11-19

5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone Chemical and Physical Properties

Names and Identifiers

    • 5-bromo-3-(methoxymethyl)-2(1H)-Pyridinone
    • 2(1H)-Pyridinone, 5-bromo-3-(methoxymethyl)-
    • 5-Bromo-3-(methoxymethyl)pyridin-2(1H)-one
    • CID 119086294
    • Inchi: 1S/C7H8BrNO2/c1-11-4-5-2-6(8)3-9-7(5)10/h2-3H,4H2,1H3,(H,9,10)
    • InChI Key: MPGWPJSHZLIEBP-UHFFFAOYSA-N
    • SMILES: BrC1=CNC(C(=C1)COC)=O

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 233
  • Topological Polar Surface Area: 38.3

Experimental Properties

  • Density: 1.559±0.06 g/cm3(Predicted)
  • Boiling Point: 316.2±42.0 °C(Predicted)
  • pka: 9.75±0.10(Predicted)
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